Cas no 374782-39-5 (Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-)
374782-39-5 structure
Product Name:Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-
CAS No:374782-39-5
MF:C22H28O2
MW:324.456526756287
CID:1484040
Update Time:2024-08-24
Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-
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- Inchi: 1S/C22H28O2/c1-16(2)15-19-9-11-20(12-10-19)17(3)5-4-6-18-7-13-21(14-8-18)22(23)24/h7-14,16-17H,4-6,15H2,1-3H3,(H,23,24)/t17-/m1/s1
- InChI Key: ZRVOBBSQYUTSMW-QGZVFWFLSA-N
- SMILES: C(O)(=O)C1=CC=C(CCC[C@H](C2=CC=C(CC(C)C)C=C2)C)C=C1
Computed Properties
- Exact Mass: 324.20904
Experimental Properties
- Density: 1.040±0.06 g/cm3(Predicted)
- Boiling Point: 467.0±24.0 °C(Predicted)
- PSA: 37.3
- pka: 4.35±0.10(Predicted)
Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
374782-39-5 (Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-) Related Products
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